Cas no 71774-10-2 (12(S)-HPETE)
12(S)-HPETE (12(S)-Hydroperoxyeicosatetraenoic acid) is a lipid-derived signaling molecule formed through the oxidation of arachidonic acid by 12-lipoxygenase (12-LOX). It serves as a key intermediate in eicosanoid biosynthesis, playing a critical role in inflammatory and immune responses. This hydroperoxide is a precursor for bioactive metabolites such as 12(S)-HETE and hepoxilins, which regulate cellular processes including platelet aggregation, vascular tone, and leukocyte activation. Its specificity and reactivity make it valuable for studying lipid peroxidation pathways and LOX-mediated signaling in physiological and pathological contexts. Researchers utilize 12(S)-HPETE to investigate its involvement in oxidative stress, inflammation, and related disease mechanisms. High-purity preparations ensure reliable experimental reproducibility in biochemical and pharmacological studies.
12(S)-HPETE structure
Product Name:12(S)-HPETE
CAS No:71774-10-2
MF:C20H32O4
MW:336.465686798096
CID:548444
PubChem ID:5280892
Update Time:2025-05-27
12(S)-HPETE Chemical and Physical Properties
Names and Identifiers
-
- 5,8,10,14-Eicosatetraenoicacid, 12-hydroperoxy-, (5Z,8Z,10E,12S,14Z)-
- (12S)-12-hydroperoxyicosa-5,8,10,14-tetraenoic acid
- 12(S)-HpETE
- 12(S)-HpETE Lipid Maps MS Standard
- AC1LCV3S
- CBiol_001803
- CTK2H5637
- KBio2_000041
- KBio2_002609
- KBio2_005177
- KBio3_000081
- KBio3_000082
- KBioGR_000041
- KBioSS_000041
- HY-113443
- 12(S)-Hydroperoxy-5Z,8Z,10E,14Z-eicosatetraenoic acid
- 12-Hydroperoxyeicosatetraenoic acid
- 71774-10-2
- 54G1W9LPV0
- 12-Hydroperoxyicosatetraenoate
- 12S-HpETE
- (5Z,8Z,10E,12S,14Z)-12-hydroperoxyicosa-5,8,10,14-tetraenoic acid
- CS-0059562
- HMS3402C03
- 12-Hydroperoxyicosatetraenoic acid
- HMS1791C03
- 12-Hydroperoxyarachidonic acid, (S)-
- (S)-12-hpete
- 12S-hydroperoxy-5Z,8Z,10E,14Z-eicosatetraenoic acid
- 5,8,10,14-Eicosatetraenoic acid, 12-hydroperoxy-, (5Z,8Z,10E,12S,14Z)-)-
- HMS1989C03
- LMFA03060013
- IDI1_033791
- C05965
- omega-9 Hpaa
- NCGC00161250-01
- 12-(S)-HPETE
- (5Z,8Z,10E,12S,14Z)-12-Hydroperoxy-5,8,10,14-eicosatetraenoic acid
- 12-Hpete, (S)-
- AKOS040756145
- SR-01000946956-1
- PD018246
- UNII-54G1W9LPV0
- 12-Oohete
- (5Z,8Z,10E,14Z)-(12S)-12-Hydroperoxyicosa-5,8,10,14-tetraenoic acid
- (5Z,8Z,10E,14Z)-(12S)-12-Hydroperoxyicosa-5,8,10,14-tetraenoate
- omega-9-Hydroperoxyarachidonic acid
- BSPBio_001321
- CHEMBL1447811
- 12-Hydroperoxyeicosatetraenoate
- 12-Hpete
- BML1-C05
- GTPL2481
- SR-01000946956
- NCGC00161250-03
- 12-hydroxy-5,8,10,14 eicosatetraenoic acid
- SCHEMBL904542
- Q27070764
- HMS1361C03
- 12(S)-HpETE Lipid Maps(R) MS Standard
- CHEBI:15626
- 12-(S)-hydroperoxyeicosatetraenoic acid
- NCGC00161250-02
- (S,5Z,8Z,10E,14Z)-12-hydroperoxyicosa-5,8,10,14-tetraenoic acid
- 12(S)-HPETE
-
- Inchi： 1S/C20H32O4/c1-2-3-4-5-10-13-16-19(24-23)17-14-11-8-6-7-9-12-15-18-20(21)22/h7-11,13-14,17,19,23H,2-6,12,15-16,18H2,1H3,(H,21,22)/b9-7-,11-8-,13-10-,17-14+/t19-/m0/s1
- InChI Key： ZIOZYRSDNLNNNJ-LQWMCKPYSA-N
- SMILES： O([C@H](/C=C/C=C\C/C=C\CCCC(=O)O)C/C=C\CCCCC)O
Computed Properties
- Exact Mass: 336.23000
- Monoisotopic Mass: 336.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 15
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 4
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.2
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.0±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 518.0±50.0 °C at 760 mmHg
- Flash Point: 175.6±23.6 °C
- PSA: 66.76000
- LogP: 5.68480
- Solubility: Not available
- Vapor Pressure: 0.0±3.1 mmHg at 25°C
12(S)-HPETE Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
12(S)-HPETE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H456410-50μg |
12(S)-HPETE |
71774-10-2 | 50μg |
$ 287.00 | 2023-04-15 | ||
| TRC | H456410-100μg |
12(S)-HPETE |
71774-10-2 | 100μg |
$ 460.00 | 2023-04-15 | ||
| Larodan | 12-2046-39-100ug |
12(S)-hydroperoxy-5(Z),8(Z),10(E),14(Z)-eicosatetraenoic acid |
71774-10-2 | >98% | 100ug |
€615.00 | 2023-09-19 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66486-25ug |
12(S)-HpETE |
71774-10-2 | 98% | 25ug |
￥1496.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66486-50ug |
12(S)-HpETE |
71774-10-2 | 98% | 50ug |
￥2735.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66486-100ug |
12(S)-HpETE |
71774-10-2 | 98% | 100ug |
￥5197.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66486-250ug |
12(S)-HpETE |
71774-10-2 | 98% | 250ug |
￥11112.00 | 2023-09-08 | |
| MedChemExpress | HY-113443-50μg |
12(S)-HPETE |
71774-10-2 | 50μg |
￥5206 | 2025-04-16 | ||
| TRC | H456410-50µg |
12(S)-HPETE |
71774-10-2 | 50µg |
$287.00 | 2023-05-18 | ||
| TRC | H456410-100µg |
12(S)-HPETE |
71774-10-2 | 100µg |
$460.00 | 2023-05-18 |
12(S)-HPETE Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:71774-10-2)12(S)-HPETE
Order Number:A937366
Stock Status:in Stock
Quantity:50μg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:23
Price ($):653.0
Email:sales@amadischem.com
12(S)-HPETE Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:71774-10-2)12(S)-HPETE
Purity:99%
Quantity:50μg
Price ($):653.0